Cas no 28832-11-3 (acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol)

• Product name: acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol
• CAS No: 28832-11-3
• MF: C₂₂H₄₄N₂O^.C₂H₄O₂
• MW: 412.64952
• CID: 269613
• PubChem ID: 161615

acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol Chemical and Physical Properties

Names and Identifiers

• acetic acid
• 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol
• 1H-Imidazole-1-ethanol, 2-heptadecyl-4,5-dihydro-, acetate (1:1)
• 1H-Imidazole-1-ethanol, 2-heptadecyl-4,5-dihydro-, monoacetate (salt)
• 2-(2-heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethanol acetate (1:1)
• 2-Heptadecyl-4,5-dihydro-1-(2-hydroxyethyl)-1H-imidazolium acetate
• SCHEMBL11640776
• EINECS 249-263-5
• DTXSID501014879
• 2-(2-Heptadecyl-4,5-dihydro-1H-imidazol-1-yl)ethanol acetate
• 28832-11-3
• acetic acid; 2-(2-heptadecyl-4,5-dihydroimidazol-1-yl)ethanol

• Inchi： 1S/C24H44N2O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-22-25-20-21-26(22)24(18-19-24)23(27)28/h2-21H2,1H3,(H,27,28)
• InChI Key： KFLYRIQQUDKDNM-UHFFFAOYSA-N
• SMILES： C(C1=NCCN1CCO)CCCCCCCCCCCCCCCC.C(O)(=O)C

Computed Properties

• Exact Mass: 412.36674
• Monoisotopic Mass: 412.366
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 18
• Complexity: 348
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 73.1Ų

Experimental Properties

• Boiling Point: 489°Cat760mmHg
• Flash Point: 249.5°C
• PSA: 77.16